2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid

• CAS No.: 144290-04-0
• Molecular Formula: C16H26O8
• Molecular Weight: 346.37 g/mol
• IUPAC Name: 2-[3-(2-hydroxyethoxy)phenoxy]ethanol;propanoic acid
• InChI: InChI=1S/C10H14O4.2C3H6O2/c11-4-6-13-9-2-1-3-10(8-9)14-7-5-12;2*1-2-3(4)5/h1-3,8,11-12H,4-7H2;2*2H2,1H3,(H,4,5)
• InChI Key: PNEXGQDNRZMTOB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)O.CCC(=O)O.C1=CC(=CC(=C1)OCCO)OCCO

Description

2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid is an organic compound with the molecular formula C16H26O8. It is known for its unique structure, which includes both phenoxy and hydroxyethoxy groups. This compound is used in various scientific research applications due to its versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid typically involves the reaction of 3-[2-(2-hydroxyethoxy)ethoxy]propanoic acid with appropriate reagents under controlled conditions. One common method involves the reaction of 3-[2-(2-hydroxyethoxy)ethoxy]propanoic acid with phenol derivatives in the presence of a catalyst . The reaction conditions often include moderate temperatures and the use of solvents like ethanol or methanol to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as crystallization, filtration, and purification to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to produce alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyethoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Solvents: Ethanol, methanol, dichloromethane

Major Products Formed

Oxidation: Carboxylic acids

Reduction: Alcohol derivatives

Substitution: Various substituted phenoxyethanol derivatives

Scientific Research Applications

2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid is used in various scientific research fields, including:

Chemistry: As a reagent in organic synthesis and as a building block for more complex molecules.

Biology: In studies involving enzyme interactions and metabolic pathways.

Industry: Used in the production of polymers and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity . This interaction can lead to changes in cellular processes and metabolic pathways, making it useful in various biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• 3-[2-(2-Hydroxyethoxy)ethoxy]propanoic acid
• 2-[2-(2-Hydroxyethoxy)ethoxy]phenoxyethanol
• 2-[3-(2-Hydroxyethoxy)phenoxy]ethanol

Uniqueness

2-[3-(2-Hydroxyethoxy)phenoxy]ethanol;propanoic acid is unique due to its combination of phenoxy and hydroxyethoxy groups, which provide distinct chemical properties and reactivity. This makes it a valuable compound for various research applications, offering versatility that similar compounds may lack.